Cas no 820210-90-0 (2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]-)
![2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]- structure](https://www.kuujia.com/scimg/cas/820210-90-0x500.png)
820210-90-0 structure
Product name:2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]-
2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]-
- 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]pyrrolidin-2-one
- 820210-90-0
- DTXSID90839720
-
- Inchi: InChI=1S/C20H21NO3/c1-23-18-9-4-7-16-14(11-13-21-12-5-10-19(21)22)15-6-2-3-8-17(15)24-20(16)18/h2-4,6-9,14H,5,10-13H2,1H3
- InChI Key: KUMQEUXILOLUES-UHFFFAOYSA-N
- SMILES: COC1=CC=CC2=C1OC3=CC=CC=C3C2CCN4CCCC4=O
Computed Properties
- Exact Mass: 323.15214353g/mol
- Monoisotopic Mass: 323.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.8Ų
2-Pyrrolidinone, 1-[2-(4-methoxy-9H-xanthen-9-yl)ethyl]- Related Literature
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Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
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Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490
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Alastair J. Florence CrystEngComm, 2013,15, 2174-2174
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Atanu Panja,Kumaresh Ghosh New J. Chem., 2019,43, 5139-5149
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Nü Wang,Lanlan Hou,Zhimin Cui,Jingchong Liu,Dianming Li,Qingzhong Li,Hailong Zhang,Yong Zhao J. Mater. Chem. A, 2019,7, 124-132
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
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10. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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